![molecular formula C17H26N2O B4647376 N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide](/img/structure/B4647376.png)
N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide
Overview
Description
N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide, also known as CXM, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. CXM belongs to the class of glycine transporter 1 (GlyT1) inhibitors, which are being explored for their potential in treating various neurological disorders.
Mechanism of Action
N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide works by inhibiting the uptake of glycine, which is an important neurotransmitter in the brain. By inhibiting the uptake of glycine, this compound increases the availability of glycine in the brain, which can improve the function of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors are important for learning and memory and are implicated in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It increases the levels of glycine in the brain, which can improve the function of NMDA receptors. It also increases the levels of dopamine and serotonin in the brain, which are important neurotransmitters involved in mood regulation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide in lab experiments is its specificity for GlyT1, which reduces the likelihood of off-target effects. However, this compound has a relatively short half-life, which can make it difficult to maintain consistent levels of the compound in experiments.
Future Directions
There are several future directions for research on N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide. One area of interest is its potential in treating addiction. This compound has been shown to reduce drug-seeking behavior in animal models of addiction, suggesting that it may be a promising therapeutic agent for addiction treatment. Additionally, further research is needed to understand the long-term effects of this compound on cognitive function and memory. Finally, the development of more potent and selective GlyT1 inhibitors may lead to the discovery of new therapeutic agents for neurological disorders.
Scientific Research Applications
N~2~-cyclohexyl-N~1~-(2-ethylphenyl)-N~2~-methylglycinamide has been extensively studied for its potential in treating various neurological disorders such as schizophrenia, depression, and Alzheimer's disease. It has been shown to improve cognitive function and memory in animal models of these diseases.
Properties
IUPAC Name |
2-[cyclohexyl(methyl)amino]-N-(2-ethylphenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O/c1-3-14-9-7-8-12-16(14)18-17(20)13-19(2)15-10-5-4-6-11-15/h7-9,12,15H,3-6,10-11,13H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCBGBMDESDNQPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN(C)C2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.